5-(2-Aminoethyl)-2-methoxyphenylamine

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-(2-aminoethyl)-2-methoxyaniline
• InChI: InChI=1S/C9H14N2O/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6H,4-5,10-11H2,1H3
• InChI Key: BVYRPJPHBGCYDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN)N

Description

5-(2-Aminoethyl)-2-methoxyphenylamine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[-2-(3-amino-4-methoxyphenyl)ethyl]acetamide hydrochloride, prepared as described in Example 8 (15 g) and 175 mL of 2N HCl were heated at reflux for 6 hours. The solvent was removed by rotary evaporation, and the residue was washed with ethanol. The resulting white precipitate was filtered off and dried in vacuum, yielding 13.7 g (94%) of 5-(2-aminoethyl)-2-methoxyphenylamine (AMMPA) dihydrochloride as white crystals. 1HNMR (DMSO-d6) spectrum was consistent with the desired product.